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Compound of Interest

Compound Name: Hexadecanal-d5

Cat. No.: B1162287

Get Quote

Part 1: Executive Technical Summary
Hexadecanal-d5 (Palmitaldehyde-d5) is a stable isotope-labeled internal standard (ISTD)

utilized primarily in the quantification of fatty aldehydes via LC-MS/MS and GC-MS. It serves as

a critical reference point for studying sphingolipid metabolism, specifically the cleavage of

Sphingosine-1-Phosphate (S1P) by S1P lyase.

The Critical Challenge: While the deuterium labeling at the terminal carbon (

) provides excellent isotopic stability, the aldehyde functional group (-CHO) remains highly
reactive. In the presence of atmospheric oxygen, hexadecanal undergoes autoxidation to form
hexadecanoic acid (palmitic acid). This conversion alters the analyte's mass and retention time,
leading to quantification errors and false negatives in lipidomic profiling.

This guide moves beyond standard SDS requirements to provide a causality-driven handling

protocol designed to preserve the integrity of this costly reagent.

Part 2: Physicochemical & Safety Profile
The following data aggregates specifications from major suppliers (e.g., Cayman Chemical,

Avanti Polar Lipids) and GHS classifications. Note that Hexadecanal-d5 is typically supplied as
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a solution in Methyl Acetate, which dictates the primary safety hazards.

Table 1: Vital Statistics & Hazard Identification
Property Specification

Chemical Name
Hexadecanal-d5 (

)

Synonyms Palmitaldehyde-d5, FAL 16:0-d5

CAS Number 2703602-66-6 (labeled); 629-80-1 (unlabeled)

Molecular Formula

Molecular Weight 245.44 g/mol

Formulation Typically 5 mg/mL solution in Methyl Acetate

Storage -20°C or -80°C (Long-term)

GHS Classification
Flammable Liquid 2 (H225), Eye Irrit.[1][2][3][4]

[5][6] 2A (H319), STOT SE 3 (H336)

GHS Label Elements (Solution Specific)
Signal Word: DANGER

Hazard Statements:

H225: Highly flammable liquid and vapor.[4][5][6]

H319: Causes serious eye irritation.[4][6][7]

H336: May cause drowsiness or dizziness.[5][6][7]

Part 3: Mechanism of Instability (The "Why")
To handle Hexadecanal-d5 effectively, one must understand its degradation pathway. Unlike

fatty acids, fatty aldehydes lack the stabilizing resonance of a carboxyl group, making them

susceptible to nucleophilic attack and oxidation.
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The Oxidation Trap
Upon exposure to air, the aldehyde hydrogen is abstracted, forming an acyl radical. This radical

reacts with

to form a peracid, which then oxidizes another molecule of aldehyde to form two molecules of
carboxylic acid.

Impact on Research: If your ISTD oxidizes, your mass spectrometer will detect Palmitic Acid-d5

(m/z ~260) instead of Hexadecanal-d5 (m/z ~245). This results in a vanishing internal standard

signal and failed quantification.

Visualization 1: Aldehyde Autoxidation Pathway
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Caption: The autoxidation pathway of Hexadecanal-d5. Exposure to air converts the aldehyde

to a carboxylic acid, rendering the ISTD useless for specific aldehyde quantification.

Part 4: Strategic Handling Protocol
This protocol is designed to break the oxidation chain described above. It relies on the "Cold-

Inert-Aliquot" principle.

Preparation of Stock Solutions
Prerequisites:

Work inside a fume hood (Methyl Acetate is volatile/flammable).

Use glass pipettes and vials (Aldehydes can extract plasticizers from standard PP tubes,

creating "ghost" peaks in MS).

Inert gas source (Argon or Nitrogen).
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Step-by-Step Workflow:

Thermal Equilibration: Remove the manufacturer's ampoule from the freezer (-20°C). Allow it

to equilibrate to room temperature for 15 minutes before opening.

Reasoning: Opening a cold ampoule condenses atmospheric moisture into the solvent.

Water promotes hydrate formation and instability.

Ampoule Opening: Snap the ampoule. Immediately purge the headspace with a gentle

stream of Argon.

Aliquot Strategy: Do not store the excess in the original ampoule.

Transfer the solution into amber glass vials with Teflon-lined screw caps.

Recommended: Dilute to working concentration (e.g., 100 µM) in Ethanol or Methanol if

immediate use is intended, but store stock in Methyl Acetate or Chloroform for long-term

stability.

Inert Sealing: Flush the vial with Argon for 10 seconds, then cap immediately. Parafilm the

cap to prevent solvent evaporation.

Storage Conditions
Variable Recommendation Scientific Rationale

Temperature -80°C (Preferred)

Arrhenius equation dictates

that lower T slows oxidation

kinetics significantly.

Atmosphere Argon Overlay

Argon is heavier than air,

creating a better "blanket" over

the liquid than Nitrogen.

Container Amber Glass
UV light catalyzes the radical

formation step of autoxidation.

Solvent Methyl Acetate / Chloroform

Protic solvents (MeOH/EtOH)

can form hemiacetals/acetals

over long periods.
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Visualization 2: The "Cold-Inert" Handling Workflow
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Caption: Validated workflow for handling Hexadecanal-d5 to prevent moisture ingress and

oxidation.
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Part 5: Emergency Response (SDS Summary)
Since the product is supplied in Methyl Acetate, fire is the primary immediate hazard.

In Case of Spill:

Evacuate: Remove all ignition sources (Methyl Acetate flash point is -10°C).

Ventilate: Open fume hood sashes or windows.

Absorb: Use non-combustible material (vermiculite/sand). Do not use sawdust.

First Aid:

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[8]

(Methyl acetate is a severe eye irritant).[4][6]

Skin Contact: Wash with soap and water.[8] Aldehydes can bind to skin proteins (Schiff

base formation), potentially causing sensitization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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